Cas no 2580239-70-7 (Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate)

Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate is a versatile cyclobutane derivative featuring both amino and hydroxyl functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical research. The tert-butyl ester moiety enhances stability and facilitates selective deprotection under mild conditions, while the amino and hydroxyl groups provide reactive sites for further functionalization. This compound is particularly useful in the development of bioactive molecules, peptidomimetics, and constrained scaffolds due to its rigid cyclobutane ring. Its well-defined stereochemistry and functional group compatibility make it suitable for applications in medicinal chemistry and asymmetric synthesis. The product is typically supplied with high purity to ensure consistent performance in synthetic workflows.
Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate structure
2580239-70-7 structure
Product Name:Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate
CAS No:2580239-70-7
MF:C10H19NO3
MW:201.262763261795
CID:5661400
PubChem ID:165892326
Update Time:2025-06-14

Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate Chemical and Physical Properties

Names and Identifiers

    • EN300-27727394
    • tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate
    • 2580239-70-7
    • Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate
    • Inchi: 1S/C10H19NO3/c1-10(2,3)14-9(13)4-6-7(11)5-8(6)12/h6-8,12H,4-5,11H2,1-3H3
    • InChI Key: WENNPEVVDWNVGP-UHFFFAOYSA-N
    • SMILES: OC1CC(C1CC(=O)OC(C)(C)C)N

Computed Properties

  • Exact Mass: 201.13649347g/mol
  • Monoisotopic Mass: 201.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 72.6Ų

Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate Pricemore >>

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Additional information on Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate

Research Brief on Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate (CAS: 2580239-70-7) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate (CAS: 2580239-70-7) is a cyclobutane derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including an amino and hydroxy functional group on a cyclobutane ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutics targeting inflammation, infectious diseases, and cancer.

The synthesis and application of Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate have been explored in several high-impact research studies. A 2023 publication in the Journal of Medicinal Chemistry detailed its role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the cyclobutane scaffold, when functionalized with specific pharmacophores, could effectively disrupt PPIs involved in oncogenic signaling pathways. This finding underscores the compound's potential in oncology drug development.

Another recent study, published in ACS Chemical Biology, investigated the use of Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate in the design of peptide mimetics. The researchers utilized the compound's rigid cyclobutane core to constrain peptide conformations, thereby enhancing binding affinity and selectivity for target proteins. This approach has shown promise in the development of next-generation therapeutics for autoimmune diseases, where modulating immune responses with high precision is critical.

In addition to its applications in drug discovery, Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate has also been employed in chemical biology studies to probe enzyme mechanisms. A 2022 study in Nature Chemical Biology reported the use of this compound as a substrate analog to investigate the catalytic mechanism of a class of enzymes involved in post-translational modifications. The findings provided valuable insights into enzyme kinetics and substrate specificity, paving the way for the design of enzyme inhibitors with improved efficacy.

The safety and pharmacokinetic properties of Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate have also been a subject of recent research. A preclinical study published in Drug Metabolism and Disposition evaluated the compound's metabolic stability and toxicity profile. The results indicated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, making it a promising candidate for further development. However, the study also noted the need for additional optimization to address certain metabolic liabilities.

Looking ahead, the potential of Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate in pharmaceutical applications appears vast. Ongoing research is exploring its utility in the synthesis of novel antiviral agents, particularly in the context of emerging infectious diseases. Furthermore, its role in the development of targeted therapies for rare genetic disorders is being investigated, with early-stage studies showing encouraging results. As the field of chemical biology continues to evolve, this compound is likely to remain a focal point of innovation and discovery.

In conclusion, Tert-butyl 2-(2-amino-4-hydroxycyclobutyl)acetate (CAS: 2580239-70-7) represents a valuable building block in modern drug discovery and chemical biology. Its unique structural attributes, coupled with its demonstrated utility in diverse therapeutic areas, make it a compound of significant interest to researchers. Future studies will undoubtedly uncover new applications and further elucidate its potential in addressing unmet medical needs.

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